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Introduction

Dicetyl phosphate (DCP), also known as dihexadecyl phosphate, is a synthetic, negatively
charged phospholipid widely utilized in the formulation of drug delivery systems.[1] Its
amphiphilic nature, comprising a hydrophilic phosphate head and two hydrophobic cetyl (C16)
tails, allows it to integrate seamlessly into lipid-based nanocarriers such as liposomes and
niosomes.[1][2] The primary role of DCP is to impart a negative surface charge, which is crucial
for enhancing the stability and modifying the performance of these delivery vehicles.[3][4] By
preventing aggregation through electrostatic repulsion, DCP improves the colloidal stability of
the formulation, leading to a longer shelf-life and more predictable in vivo behavior.[4][5]
Furthermore, this negative charge can enhance the encapsulation efficiency of certain drugs
and influence the interaction of the carrier with biological membranes.[3]

Key Applications in Drug Delivery

The unique properties of dicetyl phosphate make it a versatile excipient in several advanced
drug delivery platforms:

e Liposomal Formulations: DCP is commonly incorporated into the lipid bilayer of liposomes to
create anionic vesicles.[1] These negatively charged liposomes exhibit reduced clearance by
the reticuloendothelial system (RES) and can be tailored for targeted delivery of
therapeutics, including anticancer drugs and genetic materials like siRNA.[6][7][8]
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e Niosomal Formulations: In niosomes, which are vesicles formed from non-ionic surfactants,
DCP acts as a charge-inducing agent to enhance stability and drug entrapment.[3] These
systems are particularly promising for topical and transdermal drug delivery, where DCP can

improve skin permeation.[1][9]

e Vaccine Adjuvants: Liposomes containing DCP have been proposed as potent adjuvants in
vaccine formulations.[10] The negative charge and particulate nature of these liposomes can
help stimulate a stronger and more sustained immune response to the co-administered
antigen.[11][12]

o Topical Systems: Beyond niosomes, DCP is used in various cosmetic and dermatological
creams and lotions as an emulsifier and texturizing agent, helping to stabilize oil-in-water
emulsions and ensure the uniform distribution of active ingredients.[13]

Role of Dicetyl Phosphate in Vesicle Stabilization

Dicetyl phosphate’'s primary function is to confer a negative zeta potential to the surface of
vesicles. This creates electrostatic repulsion between particles, preventing them from
aggregating and fusing, which is a common cause of physical instability in colloidal drug

delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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